Cas no 1251667-56-7 (N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251667-56-7
• MF: C₂₄H₁₈ClFN₄O₂
• MW: 448.876727581024
• CID: 6072564
• PubChem ID: 49669100
• Update Time: 2025-10-25

N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• N-(3-chlorophenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• N-(3-chlorophenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide
• 1251667-56-7
• N-(3-chlorophenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide
• VU0626778-1
• AKOS024486223
• F3407-3442

• Inchi： 1S/C24H18ClFN4O2/c25-17-4-3-5-19(12-17)29-24(32)22-14-30(15-27-22)13-16-8-10-18(11-9-16)28-23(31)20-6-1-2-7-21(20)26/h1-12,14-15H,13H2,(H,28,31)(H,29,32)
• InChI Key： ZXVWVHWMSYKXLU-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC=C3F)C=C2)C=C(C(NC2=CC=CC(Cl)=C2)=O)N=1

Computed Properties

• Exact Mass: 448.1102317g/mol
• Monoisotopic Mass: 448.1102317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide

Introduction to N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS No. 1251667-56-7)

N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251667-56-7, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a central imidazole ring, which is a common motif in many bioactive molecules. The imidazole ring is flanked by two distinct pharmacophoric regions: a 3-chlorophenyl group and a bulky amide side chain containing a 4-(2-fluorobenzamido)phenylmethyl moiety. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, including interactions with various biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel imidazole-based compounds due to their reported efficacy in modulating inflammatory pathways, pain perception, and neuroprotective effects. The 3-chlorophenyl group is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. On the other hand, the 4-(2-fluorobenzamido)phenylmethyl group introduces a fluorine atom, which is often used to increase metabolic stability and binding affinity to biological targets.

The synthesis of N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the imidazole ring typically involves condensation reactions between appropriate precursors, while the attachment of the 3-chlorophenyl and 4-(2-fluorobenzamido)phenylmethyl groups requires precise functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial in vitro assays have suggested that it may possess inhibitory activity against certain enzymes implicated in inflammatory diseases. The fluorine atom in the 4-(2-fluorobenzamido)phenylmethyl group appears to play a crucial role in modulating the compound's interaction with its target proteins, potentially leading to enhanced efficacy.

In addition to its potential therapeutic applications, N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide has also been investigated for its ability to cross the blood-brain barrier (BBB). The lipophilic nature of the molecule, imparted by the 3-chlorophenyl group, is conducive to BBB penetration. This characteristic makes it an attractive candidate for developing treatments for central nervous system (CNS) disorders.

Emerging research indicates that this compound may have applications beyond traditional therapeutic areas. For instance, its structural motif suggests potential utility in developing novel materials for drug delivery systems. The imidazole ring can serve as a scaffold for designing polymers or nanoparticles that enhance drug solubility and targeted release.

The chemical stability of N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide is another critical factor that has been thoroughly evaluated. Studies have shown that under controlled storage conditions, the compound remains stable for extended periods, making it suitable for industrial-scale production and clinical trials. However, challenges such as degradation at elevated temperatures or exposure to light necessitate careful handling and formulation strategies.

The future direction of research on this compound includes further exploration of its mechanism of action and optimization of its pharmacokinetic properties. Advances in computational chemistry and molecular modeling are expected to play a significant role in understanding how this molecule interacts with biological targets at an atomic level. This knowledge will be instrumental in designing next-generation derivatives with improved therapeutic profiles.

In conclusion, N-(3-chlorophenyl)-1-{4-(2-fluorobenzamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS No. 1251667-56-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to make substantial contributions to medicine and biotechnology.